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Compound of Interest

Compound Name: 4,4-Bis(Hydroxymethyl)Biphenyl

Cat. No.: B8459437 Get Quote

4,4'-Bis(hydroxymethyl)biphenyl is a bifunctional organic compound featuring a rigid biphenyl

core flanked by two reactive hydroxymethyl (-CH₂OH) groups. This unique structural

arrangement, combining a hydrophobic aromatic backbone with hydrophilic, reactive termini,

establishes it as a crucial building block and intermediate in diverse fields of chemical science.

Its significance is particularly pronounced in polymer chemistry, where it serves as a monomer

for high-performance materials, and in medicinal chemistry, where the biphenyl scaffold is a

well-established pharmacophore in numerous therapeutic agents.[1][2] This guide offers a

comprehensive technical overview for researchers, scientists, and drug development

professionals, detailing its fundamental properties, synthesis protocols, characterization, and

key applications.

Key Identifiers:

IUPAC Name: [4-[4-(hydroxymethyl)phenyl]phenyl]methanol[3]

Molecular Formula: C₁₄H₁₄O₂[3][4][5][6]

CAS Number: 1667-12-5[3][4][6]

Physicochemical and Structural Properties
The properties of 4,4'-Bis(hydroxymethyl)biphenyl are a direct consequence of its molecular

structure. The biphenyl system imparts rigidity and thermal stability, while the terminal alcohol

groups are primary sites for chemical modification and polymerization.
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Property Value Source(s)

Molecular Weight 214.26 g/mol [3][4][6]

Appearance
White to light yellow crystalline

powder/solid
[4]

Melting Point 191-192 °C

Boiling Point
416.3 °C at 760 mmHg

(Predicted)

pKa 14.01 ± 0.10 (Predicted) [4]

XLogP3 2.6 [3]

The molecule's planarity and potential for hydrogen bonding through its hydroxyl groups

significantly influence its solid-state packing and solubility characteristics. It is sparingly soluble

in water but demonstrates better solubility in organic solvents like tetrahydrofuran (THF) and

hot acetone.[4][7]

Synthesis of 4,4'-Bis(hydroxymethyl)biphenyl: A
Methodological Overview
The synthesis of 4,4'-Bis(hydroxymethyl)biphenyl is typically achieved through the reduction of

corresponding dicarboxylic acids or their esters. The choice of starting material and reducing

agent is critical for achieving high yield and purity.

Method 1: Reduction of 4,4'-
Bis(methoxycarbonyl)biphenyl via Lithium Aluminum
Hydride (LiAlH₄)
This is a robust and high-yielding method that relies on the powerful reducing capability of

LiAlH₄ to convert the ester functional groups directly to primary alcohols.

Causality and Experimental Rationale:
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Choice of Reducing Agent: LiAlH₄ is a potent, non-selective reducing agent necessary for the

complete reduction of the stable ester groups. Its high reactivity requires the use of

anhydrous solvents, such as tetrahydrofuran (THF), to prevent violent quenching with water.

Inert Atmosphere: The reaction is conducted under an inert atmosphere (e.g., nitrogen or

argon) to prevent LiAlH₄ from reacting with atmospheric moisture and oxygen.

Controlled Addition: The ester solution is added dropwise to the LiAlH₄ suspension to

manage the exothermic nature of the reaction.

Quenching: After the reaction is complete, the excess LiAlH₄ is carefully destroyed

("quenched") by the slow addition of a THF/water mixture before workup.[7][8]

Detailed Experimental Protocol (LiAlH₄ Reduction)
Setup: Equip a 2-liter flask with a mechanical stirrer, condenser, and an addition funnel.

Ensure the system is under an inert atmosphere.

Reagent Preparation: Suspend 789 mg (20.8 mmol) of LiAlH₄ in 150 ml of anhydrous THF in

the reaction flask.[7][8]

Substrate Addition: Dissolve 7.5 g (27.7 mmol) of 4,4'-bis(methoxycarbonyl)biphenyl in 500

ml of anhydrous THF, heating to 50°C. Add this solution dropwise to the LiAlH₄ suspension

over 1 hour while maintaining the reaction temperature at 50°C.[7][8]

Reaction Completion: Continue stirring at 50°C for an additional 30 minutes after the addition

is complete.[7][8]

Quenching: Cool the mixture to room temperature. Carefully and slowly add 15 ml of a

THF/H₂O (80:20) mixture to quench the excess LiAlH₄.[7][8]

Isolation: Filter the reaction mixture and wash the solid precipitate with anhydrous ethanol (3

x 100 ml).[7][8]

Purification: Combine the filtrate and washings and evaporate to dryness under vacuum.

Redissolve the residue in 100 ml of hot acetone (50°C), filter any insoluble material, dry the
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solution over anhydrous Na₂SO₄, and evaporate the solvent to yield the final product. A

molar yield of approximately 96.6% can be expected.[7][8]
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Fig 1. Synthesis workflow for 4,4'-Bis(hydroxymethyl)biphenyl.

Method 2: Saponification of 4,4'-
Bis(acetoxymethyl)biphenyl
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An alternative route involves the base-catalyzed hydrolysis (saponification) of the

corresponding diacetate ester.

Causality and Experimental Rationale:

Reaction Type: This is a standard ester hydrolysis reaction. Sodium hydroxide (NaOH) acts

as a base to hydrolyze the acetate esters, yielding the diol and sodium acetate as a

byproduct.

Solvent System: Ethanol is used as a co-solvent to facilitate the mixing of the aqueous

NaOH solution and the organic biphenyl derivative.[9]

This method is effective if 4,4'-bis(acetoxymethyl)biphenyl is a more readily available or cost-

effective starting material than the corresponding dicarboxylate.[9]

Spectroscopic and Analytical Characterization
Confirmation of the structure and purity of 4,4'-Bis(hydroxymethyl)biphenyl is achieved through

standard spectroscopic techniques. Spectral data for this compound are available in public

databases such as PubChem.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The spectrum is expected to show distinct signals for the aromatic protons on the

biphenyl rings, a singlet for the four methylene protons (-CH₂-), and a broad singlet for the

two hydroxyl protons (-OH), which may exchange with D₂O.

¹³C NMR: The spectrum will display signals for the non-equivalent aromatic carbons and a

characteristic signal for the aliphatic methylene carbon (-CH₂OH) around 65 ppm.

Infrared (IR) Spectroscopy: Key vibrational bands include a broad O-H stretch (approx.

3200-3400 cm⁻¹), aromatic C-H stretches (approx. 3000-3100 cm⁻¹), aliphatic C-H stretches

(approx. 2850-2950 cm⁻¹), and aromatic C=C stretches (approx. 1500-1600 cm⁻¹).[3]

Mass Spectrometry (MS): GC-MS analysis will show the molecular ion peak (m/z = 214),

along with characteristic fragmentation patterns corresponding to the loss of water and

hydroxymethyl groups.[3]
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Applications in Research and Drug Development
The rigid, well-defined geometry of the biphenyl core combined with the reactive hydroxyl

groups makes this molecule a versatile platform for various applications.
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Fig 2. Key application areas derived from the core structure.

Polymer and Materials Science: As a diol, it is an excellent monomer for producing

polyesters and polyurethanes. It is also used as a cross-linking agent in epoxy resin

formulations, where it enhances thermal stability and chemical resistance by creating a rigid,

three-dimensional network.[4] Its rod-like structure makes it a valuable component in the

synthesis of liquid crystals.[4]

Medicinal Chemistry and Drug Discovery: The biphenyl moiety is a privileged scaffold in drug

design. 4,4'-Bis(hydroxymethyl)biphenyl serves as a precursor for more complex molecules.

Anti-inflammatory Drugs: It is a key intermediate in the synthesis of non-steroidal anti-

inflammatory drugs (NSAIDs) like Felbinac.[1]

Oncology: The biphenyl scaffold is central to the design of small-molecule inhibitors

targeting protein-protein interactions (PPIs). Recent research highlights the development
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of biphenyl derivatives as inhibitors of the Hsp70-Bim interaction in chronic myeloid

leukemia and the PD-1/PD-L1 immune checkpoint pathway in cancer therapy.[10][11] The

hydroxymethyl groups provide convenient handles for derivatization to explore structure-

activity relationships (SAR).

Ligand Design: The bipyridine analogue, 4,4'-Bis(hydroxymethyl)-2,2'-bipyridyl, which shares

the same functional handles, is widely used to create complex ligands. These ligands can

coordinate with metal ions, forming catalysts and functional materials for electronics and

sensing applications.[2] This highlights the utility of the bis(hydroxymethyl) functionalization

pattern in creating advanced materials.

Safety, Handling, and Storage
Proper handling of 4,4'-Bis(hydroxymethyl)biphenyl is essential in a laboratory setting. The

compound should be managed according to the information provided in its Safety Data Sheet

(SDS).

Hazard Category GHS Information

Pictogram GHS05 (Corrosion), GHS07 (Harmful/Irritant)

Signal Word Danger

Hazard Statements

H318: Causes serious eye damage.[3]H302:

Harmful if swallowed.[12]H315: Causes skin

irritation.[12]H319: Causes serious eye irritation.

[12]H335: May cause respiratory irritation.[12]

Precautionary Statements

P261: Avoid breathing dust.[12]P280: Wear

protective gloves/eye protection/face protection.

[3]P305+P354+P338: IF IN EYES: Immediately

rinse with water for several minutes. Remove

contact lenses, if present and easy to do.

Continue rinsing.[3]

Handling: Use in a well-ventilated area or under a chemical fume hood.[13][14] Avoid contact

with skin, eyes, and clothing. Standard personal protective equipment (PPE), including

safety goggles, gloves, and a lab coat, is required.[13]
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Storage: Store in a tightly closed container in a cool, dry place at room temperature.[12]

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

[13][15]

Conclusion
4,4'-Bis(hydroxymethyl)biphenyl is more than a simple chemical; it is a versatile and enabling

platform molecule. Its well-defined structure provides a rigid scaffold, while its terminal hydroxyl

groups offer gateways for a multitude of chemical transformations. For researchers in materials

science, it is a key to enhancing polymer properties. For scientists in drug development, it is a

foundational building block for creating novel therapeutics targeting critical disease pathways. A

thorough understanding of its synthesis, properties, and safe handling is paramount to

unlocking its full potential in advanced scientific applications.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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